Levamlodipine Besylate

Description

Levamlodipine besylate, also known as S-amlodipine, is the pharmacologically active enantiomer of amlodipine, a medication used to treat hypertension and angina . As a racemic mixture, amlodipine contains both (R) and (S)-amlodipine isomers, but only the (S)-amlodipine form, levamlodipine, possesses therapeutic activity . Levamlodipine belongs to the dihydropyridine group of calcium channel blockers . It functions by blocking the transmembrane influx of calcium through L-type calcium channels into vascular and cardiac smooth muscles, resulting in vasodilation and a subsequent decrease in blood pressure . This action reduces peripheral vascular resistance and blood pressure .

Levamlodipine is prescribed for adults and children 6 years and older to lower blood pressure . The typical adult starting dose is 2.5 mg orally once daily, with a maximum dose of 5 mg once daily . Smaller, fragile, or elderly patients, or those with hepatic insufficiency, may start with 1.25 mg once daily . For children, the starting dose ranges from 1.25 mg to 2.5 mg once daily, but doses exceeding 2.5 mg daily have not been studied in pediatric patients .

Amlodipine besylate is another calcium channel blocker that is used to treat high blood pressure and chest pain . Amlodipine has been evaluated for safety in over 11,000 patients in U.S. and foreign clinical trials . In general, treatment with amlodipine besylate was well-tolerated at doses up to 10 mg daily .

• CAS No.: 150566-71-5
• Product Name: Levamlodipine Besylate
• Molecular Formula: C20H25ClN2O5.C6H6O3S
• Molecular Weight: 567.1 g/mol
• IUPAC Name: benzenesulfonic acid;3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• Standard InChI: InChI=1S/C20H25ClN2O5.C6H6O3S/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;7-10(8,9)6-4-2-1-3-5-6/h5-8,17,23H,4,9-11,22H2,1-3H3;1-5H,(H,7,8,9)/t17-;/m0./s1
• Standard InChIKey: ZPBWCRDSRKPIDG-LMOVPXPDSA-N
• SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC=C(C=C1)S(=O)(=O)O
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.C1=CC=C(C=C1)S(=O)(=O)O
• Synonyms: Levamlodipine Besylate; benzenesulfonic acid 3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• PubChem Compound: 11365087
• Last Modified: Aug 15 2023